Cas no 1396891-41-0 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide
• CAS No: 1396891-41-0
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 6256700
• PubChem ID: 71786732
• Update Time: 2025-05-19

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide
• F6178-6583
• (E)-3-(1,3-benzodioxol-5-yl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]prop-2-enamide
• AKOS024535406
• VU0534539-1
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acrylamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}prop-2-enamide
• 1396891-41-0

• Inchi： 1S/C21H22N2O5/c24-20(4-2-15-1-3-18-19(11-15)28-14-27-18)22-12-16-5-8-23(9-6-16)21(25)17-7-10-26-13-17/h1-4,7,10-11,13,16H,5-6,8-9,12,14H2,(H,22,24)/b4-2+
• InChI Key： ZRZRPAJWMFWZPC-DUXPYHPUSA-N
• SMILES： O=C(C1=COC=C1)N1CCC(CNC(/C=C/C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide

Introduction to Compound with CAS No. 1396891-41-0 and Its Applications in Chemical Biology

The compound with the CAS number 1396891-41-0 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide, provides a detailed insight into its structural composition and potential biological activities. This article aims to explore the compound's structure, synthesis, and recent applications in biomedical research.

The molecular structure of this compound features a conjugated system consisting of an amide group, a piperidine ring, and a furan moiety. The presence of these functional groups suggests that the compound may exhibit a range of biological activities. Specifically, the benzodioxol ring, also known as an oxygenated phenanthrene derivative, is known for its role in various pharmacological applications. The piperidine ring is commonly found in many bioactive molecules due to its ability to form stable hydrogen bonds with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The combination of the benzodioxol and piperidine moieties in this compound may contribute to its potential as an inhibitor or modulator of various enzymes and receptors. For instance, similar structures have been reported to interact with serine proteases and kinase inhibitors, which are key targets in oncology and inflammatory diseases.

The synthesis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide involves multiple steps, including condensation reactions and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These methods ensure high selectivity and yield, making the compound accessible for further biological evaluation.

In terms of biological activity, preliminary studies have indicated that this compound may possess properties relevant to neurological disorders and cancer research. The amide group and the furan moiety are particularly interesting as they can engage in specific interactions with biological targets. For example, furan derivatives have been shown to modulate GABA receptors, which are involved in anxiety and epilepsy.

The benzodioxol ring adds another layer of complexity to the compound's potential bioactivity. This structural motif is known for its role in compounds that affect central nervous system function. By integrating this ring into the molecular framework, researchers aim to develop novel therapeutics that can interact with specific neurotransmitter systems.

One of the most exciting aspects of this compound is its potential in drug development. The unique combination of structural features suggests that it could be a lead candidate for further optimization into a drug candidate. Researchers are exploring various derivatives to enhance its potency and selectivity against specific biological targets. This approach aligns with current trends in medicinal chemistry where structure-based drug design plays a crucial role.

The use of computational methods has also been instrumental in understanding the potential interactions of this compound with biological targets. Molecular docking studies have been conducted to predict how it might bind to enzymes and receptors involved in disease pathways. These simulations provide valuable insights into the compound's mechanism of action and help guide further experimental work.

Recent advancements in chemical biology have enabled more efficient screening methods for identifying bioactive compounds. High-throughput screening (HTS) techniques combined with CRISPR-based assays have allowed researchers to rapidly assess the activity of large libraries of compounds. This has led to the discovery of novel bioactive molecules like (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}prop-2-enamide.

The future directions for this compound include further pharmacological characterization and clinical investigation. Researchers are keen on exploring its potential as a therapeutic agent for neurological disorders, cancer, and other diseases where modulating enzyme activity or receptor function is beneficial. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic outcomes.

In conclusion, the compound with CAS number 1396891-41-0 represents a significant advancement in chemical biology research. Its unique structure and potential bioactivity make it a promising candidate for drug development. With ongoing studies focusing on its mechanisms of action and therapeutic applications, this molecule is poised to contribute significantly to future medical breakthroughs.